Methyl 3-(2-(4-methoxy-3-methylphenyl)acetamido)-5-phenylthiophene-2-carboxylate

• IUPAC Name: methyl 3-[[2-(4-methoxy-3-methylphenyl)acetyl]amino]-5-phenylthiophene-2-carboxylate
• InChI: InChI=1S/C22H21NO4S/c1-14-11-15(9-10-18(14)26-2)12-20(24)23-17-13-19(16-7-5-4-6-8-16)28-21(17)22(25)27-3/h4-11,13H,12H2,1-3H3,(H,23,24)
• InChI Key: ABGRDOXOFFFCRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CC(=O)NC2=C(SC(=C2)C3=CC=CC=C3)C(=O)OC)OC
• Molecular Formula: C22H21NO4S
• Molecular Weight: 395.5 g/mol

Description

“Methyl 3-(2-(4-methoxy-3-methylphenyl)acetamido)-5-phenylthiophene-2-carboxylate” is a complex organic compound. It contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. The compound also has an acetamido group and a carboxylate ester group, which are common functional groups in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The thiophene ring, acetamido group, and carboxylate ester group would each contribute to the overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which the reactions are carried out. The thiophene ring, acetamido group, and carboxylate ester group could each participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its specific structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Scientific Research Applications

Chemical and Spectroscopic Properties

The chemical and spectroscopic properties of thiophene systems, which are structurally related to Methyl 3-(2-(4-methoxy-3-methylphenyl)acetamido)-5-phenylthiophene-2-carboxylate, are significant in research. These compounds, including 3-hydroxythiophenes, show solvent-dependent equilibrium with their tautomers, which is crucial for understanding their reactivity and interactions in various solvents (Hunter & Mcnab, 2010).

Ester Migration and Rearrangements

The rearrangement of related compounds, such as Methyl 5-methoxyfuran-2-carboxylate, involves interesting ester migrations. These reactions are significant for the synthesis and understanding of complex molecular structures (Abbott et al., 1974).

Synthesis of Derivatives

The synthesis of derivatives from related compounds, like Methyl 2-Amino-3H-1-benzazepine-4-carboxylates, is crucial in medicinal chemistry. These syntheses provide pathways for creating novel compounds with potential therapeutic applications (Lim et al., 2007).

Heterocyclic System Synthesis

The use of similar compounds in synthesizing heterocyclic systems, like 3-amino-4H-pyrido-[1,2-a]pyrimidin-4-ones, is a vital area of research. These syntheses contribute to the development of new pharmaceuticals and materials (Selič et al., 1997).

Metabolite Studies

The study of metabolites such as 3-METHOXY-4-hydroxyphenylalanine, related to this compound, is crucial in understanding biological processes and drug metabolism (Bartholini et al., 1971).

Reactions with Alcohols

The reactions of structurally related compounds with alcohols lead to the synthesis of novel compounds with varied applications, particularly in the field of organic chemistry (Corral & Lissavetzky, 1984).

Anticonvulsant Activity

The study of compounds like 2-acetamido-N-benzyl-2-(methoxyamino)acetamides, which share structural similarities, demonstrates their potential as anticonvulsants. This research is vital for developing new treatments for neurological disorders (Camerman et al., 2005).

Antibacterial Activities

The synthesis of related compounds, such as 3-methylthio-3-cephem-4-carboxylic acids, showcases their antibacterial properties. This is important for the development of new antibiotics (Sakagami et al., 1987).

Structural Analysis in Crystallography

The structure of compounds like methyl 1 -(acetamido)ferrocene-1-carboxylate, related to the target compound, provides insights into molecular geometry and interactions, essential in materials science and drug design (Cetina et al., 2009).

Broad Antimicrobial Spectrum

The study of cephalosporin derivatives, such as 3-[(2,3-Cyclopenteno-1-pyridinium)-methyl]-7-[2-syn-methoximino-2-(2-aminothiazol-4-yl)-acetamido]-ceph-3-em-4-carboxylate, with a broad antimicrobial spectrum, is crucial in combating resistant bacterial strains (Seibert et al., 1983).

Comparative Metabolism Studies

Comparative metabolism studies of herbicides and related metabolites provide insights into environmental and health impacts, crucial in agriculture and public health (Coleman et al., 2000).

Mechanism of Action

The mechanism of action of this compound would depend on its specific structure and the biological system in which it is used. Without specific information, it’s difficult to provide a detailed mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and the conditions under which it is used. Proper safety precautions should always be taken when handling chemical compounds.

Future Directions

The future directions for research on this compound could include further studies on its synthesis, structure, reactivity, and potential applications. This could involve both experimental studies and computational modeling.